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Compound of Interest

Compound Name: cis-9-Hexadecenol

Cat. No.: B146686 Get Quote

An In-depth Technical Guide to cis-9-Hexadecenol (CAS: 10378-01-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-9-Hexadecenol, also known as Palmitoleyl alcohol, is a long-chain unsaturated fatty

alcohol with the chemical formula C₁₆H₃₂O.[1][2] Its structure features a 16-carbon chain with a

cis-configured double bond at the ninth carbon position.[3] This compound is of interest to

researchers as a biochemical reagent, a biological material for life science research, and a

potential precursor or intermediate in the synthesis of other valuable organic compounds.[1][4]

[5] It is also a known component of insect pheromones, playing a role in the chemical

communication and mating behavior of species like the sugarcane borer.[1] Furthermore,

related C16 unsaturated aldehydes have demonstrated significant biological activities,

including antifungal properties, suggesting potential therapeutic applications that warrant

further investigation of cis-9-Hexadecenol itself.

Physicochemical Properties
The fundamental physicochemical properties of cis-9-Hexadecenol are summarized below.

These data are crucial for designing experimental conditions, ensuring proper storage, and

developing analytical methods.
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Property Value Source

CAS Number 10378-01-5 [1][2]

Molecular Formula C₁₆H₃₂O [1][2]

Molecular Weight 240.42 g/mol [1][2]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 340 °C at 760 mmHg [1][4]

Density 0.847 g/cm³ [1][4]

Refractive Index 1.46 [1][4]

Flash Point 115.4 °C [1][4]

Vapor Pressure 5.88E-06 mmHg at 25°C [1][4]

Solubility
DMF: 30 mg/ml; DMSO: 30

mg/ml; Ethanol: 30 mg/ml
[2][6]

Storage Temperature -20°C [1][4]

Synthesis and Purification
cis-9-Hexadecenol can be synthesized via the reduction of a corresponding ester, such as

palmitoleic acid methyl ester. The resulting alcohol can then be purified using standard

chromatographic techniques.

Experimental Protocol: Synthesis of cis-9-Hexadecenol
This protocol is based on a method for reducing a fatty acid ester to its corresponding alcohol.

[7]

Objective: To synthesize cis-9-Hexadecen-1-ol by the reduction of palmitoleic acid methyl ester.

Materials:

Palmitoleic acid methyl ester
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Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether (absolute ether)

3-neck round-bottom flask

Stirrer

Dropping funnel

Reflux condenser with a drying tube (e.g., filled with calcium chloride)

Heating mantle

Ice bath

Dilute sulfuric acid or hydrochloric acid for quenching

Sodium sulfate (anhydrous)

Rotary evaporator

Methodology:

Set up a dry 3-neck flask equipped with a magnetic stirrer, a dropping funnel, and a reflux

condenser protected by a drying tube.

In the flask, prepare a suspension of lithium aluminum hydride in anhydrous diethyl ether.

In the dropping funnel, prepare a solution of palmitoleic acid methyl ester dissolved in

anhydrous diethyl ether.

While stirring the LiAlH₄ suspension, add the ester solution dropwise from the funnel at a

rate that maintains a gentle reflux.

After the addition is complete, gently heat the reaction mixture to a temperature of 35-40°C

and maintain for a specified period to ensure the reaction goes to completion. Monitor the

reaction progress using Thin Layer Chromatography (TLC).
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Once the reaction is complete, cool the flask in an ice bath.

Carefully quench the excess LiAlH₄ by the slow, dropwise addition of water, followed by a

dilute acid solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the solution using a rotary evaporator to yield the

crude cis-9-Hexadecen-1-ol.

The crude product can be further purified by column chromatography.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://patents.google.com/patent/SU1641802A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Synthesis

Workup & Isolation

Purification

1. Prepare dry 3-neck flask
with LiAlH₄ in anhydrous ether

2. Add palmitoleic acid methyl ester
solution dropwise

Reagents

3. Heat mixture to 35-40°C
and monitor by TLC

Reaction

4. Cool and quench
excess LiAlH₄

Completion

5. Perform aqueous workup
and ether extraction

6. Dry combined organic layers
and evaporate solvent

7. Purify crude product via
column chromatography

Crude Product

Pure cis-9-Hexadecenol

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of cis-9-Hexadecenol.
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Analytical Characterization
Post-synthesis, the identity and purity of cis-9-Hexadecenol must be confirmed. Standard

analytical techniques are employed for this purpose.

Experimental Protocol: Analytical Methods
This protocol outlines the general steps for the analytical characterization of the synthesized

product.[7]

Objective: To confirm the structure and assess the purity of the synthesized cis-9-
Hexadecenol.

Materials & Instruments:

Synthesized cis-9-Hexadecenol

TLC plates (e.g., silica gel 60 F₂₅₄)

TLC developing chamber

Mobile phase solvents (e.g., hexane/ethyl acetate mixture)

Visualization agent (e.g., potassium permanganate stain)

Nuclear Magnetic Resonance (NMR) spectrometer

Deuterated chloroform (CDCl₃)

Gas Chromatography-Mass Spectrometry (GC-MS) system

Methodology:

Thin Layer Chromatography (TLC):

Dissolve a small amount of the crude and purified product in a suitable solvent.

Spot the solutions onto a TLC plate alongside the starting material (if available).
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Develop the plate in an appropriate mobile phase system (e.g., 8:2 hexane:ethyl acetate).

Visualize the spots under UV light or by staining to determine the Rf value and assess

purity.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy:

Dissolve a sample of the purified product in deuterated chloroform (CDCl₃).

Acquire the ¹H NMR spectrum.

Analyze the spectrum to confirm the presence of key structural features: signals around

5.36 ppm for the vinyl protons (HC=CH), a triplet around 3.64 ppm for the methylene

group adjacent to the hydroxyl group (-CH₂-OH), and signals for the aliphatic chain

protons.[7]

Mass Spectrometry (MS):

Analyze the purified product using a GC-MS system.

The gas chromatogram will indicate the purity of the sample.

The mass spectrum will show the molecular ion peak and fragmentation pattern, which

should be consistent with the structure of cis-9-Hexadecenol.

Purity Assessment

Structural Elucidation

Synthesized
Product

Thin Layer
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Caption: General workflow for the analytical characterization of cis-9-Hexadecenol.

Biological Activity
While literature specifically detailing the biological activity of cis-9-Hexadecenol is limited, the

closely related aldehyde, cis-9-hexadecenal, has been studied for its potent antifungal activity

against Aspergillus fumigatus.[8][9] It was found to inhibit melanin biosynthesis, a key virulence

factor for the fungus, and reduce cell surface hydrophobicity.[8][10] This suggests that cis-9-
Hexadecenol could be a valuable subject for similar biological activity screening. cis-9-
Hexadecenol has also been shown to be active against the bacterium S. mutans and virucidal

against herpes simplex virus 2 (HSV-2).[6]

Experimental Protocol: Antifungal Activity Assessment
This protocol is adapted from studies on cis-9-hexadecenal and provides a framework for

evaluating the potential antimelanogenic and antifungal effects of cis-9-Hexadecenol against a

fungal pathogen like A. fumigatus.[9][10]

Objective: To determine the minimum effective concentration (MEC) of cis-9-Hexadecenol that

inhibits melanin production in A. fumigatus and to observe its effect on fungal morphology.

Materials:

Aspergillus fumigatus strain

Culture media (e.g., Czapek-Dox Agar/Broth)

cis-9-Hexadecenol

Solvent (e.g., DMSO)

96-well microtiter plates

Spectrophotometer

Scanning Electron Microscope (SEM)
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Methodology:

Broth Microdilution for Minimum Effective Concentration (MEC):

Prepare a serial dilution of cis-9-Hexadecenol in a 96-well plate using appropriate broth

media.

Inoculate each well with a standardized suspension of A. fumigatus conidia. Include

positive (no compound) and negative (no fungus) controls.

Incubate the plates at an appropriate temperature (e.g., 37°C) for 48-72 hours.

Visually inspect the wells for growth and demelanization (loss of pigment). The MEC is the

lowest concentration of the compound that results in demelanized colonies.[9]

Spectrophotometric Analysis of Melanin:

Culture A. fumigatus in liquid media with and without the MEC of cis-9-Hexadecenol.

Harvest the mycelia and extract the melanin using established protocols (e.g., enzymatic

lysis followed by hot alkali treatment).

Quantify the melanin content by measuring the absorbance of the extracted solution with a

spectrophotometer. A reduction in absorbance compared to the control indicates an

antimelanogenic effect.[10]

Scanning Electron Microscopy (SEM) for Morphological Changes:

Grow A. fumigatus on a suitable substrate (e.g., agar-coated coverslips) in the presence

and absence of the MEC of cis-9-Hexadecenol.

Fix, dehydrate, and sputter-coat the samples for SEM analysis.

Observe the conidial surface morphology. Changes such as a smoother surface or lack of

protrusions in the treated sample compared to the control would indicate an effect on cell

wall organization.[8]
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Caption: Experimental workflow to assess the antifungal activity of cis-9-Hexadecenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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